2-{2-[(2-Methoxypropyl)sulfanyl]-4-methyl-1,3-thiazol-5-yl}acetic acid

• IUPAC Name: 2-[2-(2-methoxypropylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C10H15NO3S2/c1-6(14-3)5-15-10-11-7(2)8(16-10)4-9(12)13/h6H,4-5H2,1-3H3,(H,12,13)
• InChI Key: LONPAZILVOGOHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)SCC(C)OC)CC(=O)O
• Molecular Formula: C10H15NO3S2
• Molecular Weight: 261.4 g/mol

Description

“2-{2-[(2-Methoxypropyl)sulfanyl]-4-methyl-1,3-thiazol-5-yl}acetic acid” is a chemical compound with the molecular formula C10H15NO3S2. It has a molecular weight of 261.36.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 261.36. Other physical and chemical properties such as boiling point and storage conditions are not specified.

Scientific Research Applications

Transformations and Derivative Synthesis

The chemical compound 2-{2-[(2-Methoxypropyl)sulfanyl]-4-methyl-1,3-thiazol-5-yl}acetic acid serves as a key intermediate in the synthesis of various derivatives with potential applications in medicinal chemistry and material science. For instance, derivatives of 2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridine and 5,6-dihydropyridin-2(1H)-one were unexpectedly obtained from a related compound, demonstrating its utility in generating novel chemical entities through acid catalysis. This transformation showcases the compound's role in the unexpected formation of new derivatives, indicating its versatility in chemical synthesis (Nedolya, Tarasova, Albanov, & Trofimov, 2018).

Acylation Reactions

The compound's acetic acid derivative has been utilized in acylation reactions to generate new amides and 1-acylpyrazole, highlighting its applicability in modifying amines and pyrazole to produce compounds with potentially enhanced biological activities. This application underlines the compound's versatility in forming bonds with various amines and pyrazole, resulting in a broad spectrum of chemical entities (Arutjunyan, Hakobyan, L. A. Hakobyan, Gevorgyan, & Panosyan, 2013).

Antimicrobial Derivatives Synthesis

A series of 1,3,4-thiadiazole derivatives of a similar compound, highlighting its potential in synthesizing antimicrobial agents. These derivatives were evaluated for their antimicrobial activities against several strains of microbes, showcasing significant activity. This application demonstrates the compound's potential in contributing to the development of new antimicrobial agents, addressing the ongoing need for novel treatments against resistant microbial strains (Noolvi, Patel, Kamboj, & Cameotra, 2016).